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Compound of Interest

Compound Name: 3-Formyl-4-hydroxybenzonitrile

Cat. No.: B1338179 Get Quote

Essential Safety and Handling Guide for 3-
Formyl-4-hydroxybenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Formyl-4-hydroxybenzonitrile (CAS No: 74901-29-4).

Adherence to these guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
3-Formyl-4-hydroxybenzonitrile is a chemical that requires careful handling due to its

potential health hazards. Based on available safety data, the compound is classified with the

following hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]
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To mitigate these risks, the following personal protective equipment (PPE) is mandatory.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Inspected prior to use. Use

proper glove removal

technique.

Eye/Face Protection
Safety glasses with side-

shields or goggles

Ensure eye bath is readily

available.

Skin and Body Protection
Protective clothing/Laboratory

coat

A complete suit protecting

against chemicals may be

necessary depending on the

scale of work.

Respiratory Protection Respirator with particle filter

Required when engineering

controls are not sufficient to

control exposure. Use only in a

well-ventilated area or a fume

hood.[1]

Operational Plan: Step-by-Step Handling Procedure
Personnel should be thoroughly trained on the hazards and safe handling procedures before

working with this compound.

1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are accessible and in good working order.
All handling of solid 3-Formyl-4-hydroxybenzonitrile that may generate dust, and all
procedures with solutions, must be conducted in a certified chemical fume hood.[1]
The work area should be well-ventilated.[1][3]

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat and closed-toe shoes.
Wear appropriate chemical-resistant gloves. Inspect them for any signs of damage before
use.
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Wear safety goggles or a face shield.
If a risk of inhaling dust exists, wear a respirator with a particle filter.

3. Handling the Compound:

Avoid direct contact with the substance.[1]
Avoid the formation or spread of dust in the air.[1]
When weighing or transferring the solid, do so carefully within the fume hood to minimize
dust generation.
If creating a solution, add the solid to the solvent slowly.
Keep the container tightly closed when not in use.[1]

4. In Case of Exposure:

Skin Contact: Immediately remove all contaminated clothing and footwear.[1] Wash the
affected area with plenty of soap and water for at least 15 minutes.[1] Seek medical
attention.[1]
Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding
the eyelids open.[1] Seek immediate medical attention.[1]
Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen. Seek
medical attention.[1]
Ingestion: Do not induce vomiting.[1] Wash out the mouth with water.[1] If the person is
conscious, give them half a litre of water to drink.[1] Seek immediate medical attention.[1]

5. Post-Handling:

Wash hands thoroughly after handling, even if gloves were worn.
Clean the work area and any equipment used.
Properly remove and dispose of contaminated PPE.

Disposal Plan
All waste materials must be handled as hazardous waste and disposed of in accordance with

local, state, and federal regulations.[1]

1. Waste Segregation:

Collect all solid waste of 3-Formyl-4-hydroxybenzonitrile in a dedicated, clearly labeled,
and sealed hazardous waste container.
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Solutions containing this compound should be collected in a separate, labeled hazardous
waste container for liquid chemical waste.
Contaminated consumables (e.g., gloves, weighing paper, pipette tips) must be placed in a
designated solid hazardous waste container.

2. Container Management:

Keep waste containers closed except when adding waste.
Store waste containers in a designated, well-ventilated secondary containment area.

3. Final Disposal:

Arrange for the disposal of all waste through a licensed professional waste disposal
company.[4] Do not dispose of this chemical down the drain or in regular trash.[4]
Dispose of contaminated packaging as unused product.[4]

Workflow for Safe Handling of 3-Formyl-4-
hydroxybenzonitrile
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Caption: Workflow for the safe handling and disposal of 3-Formyl-4-hydroxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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